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Compound of Interest

Compound Name: Louisianin A

Cat. No.: B1246498

An In-depth Technical Guide to Louisianin A

For Researchers, Scientists, and Drug Development Professionals

Abstract

Louisianin A is a natural product that has garnered interest within the scientific community.
This document provides a comprehensive overview of its chemical identity, including its IUPAC
name and CAS number. While extensive biological data and detailed experimental protocols
are not widely available in current literature, this guide serves as a foundational resource for
researchers interested in exploring the potential of this compound.

Chemical Identity

A clear and unambiguous identification of a compound is critical for all research and
development activities. The following table summarizes the key identifiers for Louisianin A.
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Identifier Value Reference

4-prop-2-enyl-6,7-dihydro-2H-

IUPAC Name cyclopenta[c]pyridine-1,5- [1]
dione

CAS Number 171784-03-5 [2]

Molecular Formula C11H11NO2 [11[2]

4-allyl-6,7-dihydro-1H-
Synonym cyclopentajc]pyridine-1,5(2H)- [2]
dione

Biological Activity and Mechanism of Action

Currently, there is a notable scarcity of publicly available data on the biological activity and
mechanism of action of Louisianin A. The primary focus of existing research has been on its
total synthesis. Further investigation is required to elucidate its pharmacological properties and
potential therapeutic applications.

Experimental Protocols

Detailed experimental protocols for biological assays involving Louisianin A are not available
in the reviewed literature. The development of such protocols will be a crucial step in future
research to understand its biological effects.

Signaling Pathways

Information regarding the specific signaling pathways modulated by Louisianin A is not
currently documented. Elucidating these pathways will be essential to understanding its
mechanism of action at a molecular level.

Future Directions

The limited biological data on Louisianin A presents a significant opportunity for new research.
Future studies should focus on:
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» Screening for Biological Activity: A broad-based screening approach to identify any potential
cytotoxic, antimicrobial, anti-inflammatory, or other pharmacological activities.

o Mechanism of Action Studies: Once a biological activity is identified, in-depth studies will be
needed to determine the underlying mechanism of action and identify molecular targets.

« In Vivo Studies: Following promising in vitro results, evaluation in animal models will be
necessary to assess efficacy and safety.

Conclusion

Louisianin A remains a molecule with untapped potential. While its chemical synthesis has
been addressed, a thorough investigation into its biological properties is now warranted. This
guide provides the foundational chemical information necessary to initiate such studies and
encourages the scientific community to explore the therapeutic possibilities of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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